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Introduction: Nickel nanoparticles (NiNPs) are of significant interest due to their unique

magnetic, catalytic, and conductive properties. These characteristics make them valuable in a

wide range of applications, including catalysis, magnetic data storage, sensors, and biomedical

applications. The synthesis of NiNPs can be achieved through various methods, with chemical

reduction being one of the most common and effective approaches. This document provides

detailed protocols for the synthesis of nickel nanoparticles using nickel (II) chloride hexahydrate

(NiCl₂·6H₂O) as the precursor, employing different reduction methods. The protocols outlined

below are the chemical reduction method using hydrazine hydrate, a method using sodium

borohydride with a polymer stabilizer, and a green synthesis approach using plant extracts.

Protocol 1: Hydrazine Reduction Method
This method utilizes hydrazine hydrate as a strong reducing agent in a polyol medium

(ethylene glycol), with sodium hydroxide acting as a catalyst to facilitate the formation of

nanoparticles.[1][2][3]
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Experimental Protocol:
Precursor Solution Preparation: Dissolve a specific amount of Nickel (II) chloride

hexahydrate (NiCl₂·6H₂O) in ethylene glycol. For example, prepare a 0.05M solution.[4]

Reaction Setup: Transfer the precursor solution to a reaction vessel (e.g., a three-neck flask)

equipped with a magnetic stirrer and a condenser. Heat the solution to the desired reaction

temperature (e.g., 60-120°C) under continuous stirring.[1][5]

Addition of Reducing Agent: In a separate container, prepare a solution of hydrazine

monohydrate and sodium hydroxide (NaOH) in ethylene glycol.[5]

Reaction: Add the hydrazine/NaOH solution to the heated NiCl₂ solution. The molar ratio of

hydrazine to nickel ions can be varied to control particle size.[2] The color of the solution will

change, typically to a strong black, indicating the formation of nickel nanoparticles.[5] The

reaction is generally rapid and may be complete within minutes.[1]

Purification: After the reaction is complete, cool the colloidal solution to room temperature.

The synthesized nickel nanoparticles can be separated by centrifugation.

Washing: Wash the collected nanoparticles multiple times with ethanol and deionized water

to remove any unreacted precursors and byproducts. Acetone can also be used for a final

wash.[6]

Drying: Dry the purified nickel nanoparticles in a vacuum oven or at room temperature. The

final product is a black powder.[3]

Data Presentation:
The reaction conditions, particularly temperature and NaOH concentration, significantly

influence the size of the resulting nickel nanoparticles.
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Precursor
Reducing
Agent

Catalyst
Temperat
ure (°C)

NaOH
Conc. (M)

Average
Particle
Size (nm)

Referenc
e

NiCl₂·6H₂O Hydrazine NaOH 60 0.1 9.2 ± 2.9 [1]

NiCl₂·6H₂O Hydrazine NaOH 120 0.1 7.3 ± 1.5 [1]

NiCl₂·6H₂O Hydrazine NaOH 120 0.5 5.4 ± 0.9 [1]

NiCl₂·6H₂O Hydrazine NaOH 130 0.5 5.3 ± 1.0 [1]
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Caption: Workflow for NiNP synthesis via hydrazine reduction.

Protocol 2: Sodium Borohydride (NaBH₄) Reduction
Method
This method employs sodium borohydride as the reducing agent and often uses a polymer,

such as polyvinylpyrrolidone (PVP), as a capping agent to prevent nanoparticle agglomeration

and control growth.[7] This synthesis is typically performed in an aqueous medium at room

temperature.[7]

Experimental Protocol:
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Stabilizer Solution: Prepare an aqueous solution of the stabilizing polymer. For example,

dissolve 0.30 g of PVP in approximately 36 mL of deionized water with gentle stirring.[7]

Precursor Addition: Add a measured volume of a NiCl₂·6H₂O stock solution (e.g., 6 mL of a

2% solution) to the polymer solution and mix well.[7]

Reduction: While stirring vigorously, add solid sodium borohydride (NaBH₄) (e.g., 0.2 g) to

the mixture in a single portion.[7]

pH Adjustment: Within one minute of adding the NaBH₄, add a specific amount of NaOH

(e.g., 2 mmol) to the solution.[7]

Final Volume: Adjust the final volume of the solution to a predetermined amount (e.g., 50 mL)

with deionized water.[7] The formation of nanoparticles is indicated by a color change to dark

brown or black.

Purification and Collection: The nanoparticles can be purified by methods such as dialysis

against deionized water to remove excess ions and unreacted reagents, followed by

collection via centrifugation or freeze-drying.

Data Presentation:
The concentration of the stabilizing polymer can be adjusted to tune the final size of the nickel

nanoparticles.

Precursor
Conc.

Reducing
Agent

Stabilizer
(PVP) Conc.
(mmol)

NaOH
(mmol)

Average
Particle
Size (nm)

Reference

0.50 mmol
5.29 mmol

NaBH₄
2.70 2 6.1 [7]

0.50 mmol
5.29 mmol

NaBH₄
5.40 2 3.5 [7]

0.50 mmol
5.29 mmol

NaBH₄
8.10 2 1.2 [7]
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Caption: Workflow for NiNP synthesis via NaBH₄ reduction.

Protocol 3: Green Synthesis Using Plant Extract
This eco-friendly method utilizes the phytochemicals present in plant extracts as both reducing

and capping agents. This example is based on the use of Vernonia amygdalina leaf extract.[8]

[9] In this case, the final product is often nickel oxide (NiO) nanoparticles, which may require an

additional annealing step.[8]

Experimental Protocol:
Preparation of Plant Extract:

Thoroughly wash fresh plant leaves (Vernonia amygdalina) with tap water and then

distilled water.[8]

Air dry the leaves at room temperature for about a week.[8]

Boil a known quantity of the dried leaves in distilled water (e.g., at 60°C for 50 minutes)

until the solution color changes.[8]

Cool the extract to room temperature and filter it using Whatman No. 1 filter paper. Store

the extract in a refrigerator.[8]

Precursor Solution: Prepare an aqueous solution of NiCl₂·6H₂O.

Synthesis:

Mix the plant extract and the nickel precursor solution. A common ratio is 1:1 by volume.[8]
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Slowly add the extract to the precursor solution while stirring continuously with a magnetic

stirrer for about an hour under ambient conditions.[8]

A color change in the mixture indicates the formation of nanoparticles.

Collection and Annealing:

Collect the resulting precipitate by centrifugation and wash it with distilled water.

Dry the powder. To obtain crystalline nickel oxide (NiO) nanoparticles, the powder can be

annealed in a furnace at a high temperature (e.g., 500°C for 2 hours).[8][9]

Data Presentation:
Characterization data for nanoparticles synthesized using this green method.

Precursor
Reducing/C
apping
Agent

Annealing
Temp. (°C)

Annealing
Time (h)

Average
Crystallite
Size (nm)

Reference

NiCl₂·6H₂O

Vernonia

amygdalina

leaf extract

500 2 17.86 [8][9]
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Caption: Workflow for green synthesis of NiO nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15889228?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15889228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

